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Compound of Interest

Compound Name: CM-352

Cat. No.: B10771573 Get Quote

Essential Safety and Handling Guide for CM-352
Disclaimer: This guide addresses the handling of the chemical compound CM-352, a matrix

metalloproteinase (MMP) inhibitor. The designation "CM-352" may also refer to other industrial

products, such as chlorinated polyethylene elastomers, which have different safety and

handling requirements. This information is intended for researchers, scientists, and drug

development professionals. A comprehensive, publicly available Safety Data Sheet (SDS) for

CM-352 is not available; therefore, it must be treated as a novel compound with unknown

potential hazards.[1][2][3] The following procedures are based on best practices for handling

uncharacterized chemical substances.

Pre-Handling Hazard Assessment
For any novel compound where comprehensive hazard information is unavailable, a thorough

pre-work hazard assessment is critical.[4] The substance must be assumed to be hazardous.[2]

[3] The Principal Investigator is responsible for ensuring all personnel are aware of the potential

hazards and have been trained on safe handling procedures.[2][3]

Key assumptions for CM-352:

Potentially toxic if inhaled, ingested, or absorbed through the skin.

Potential for unknown reproductive toxicity, mutagenicity, or carcinogenicity.
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Reactivity with other chemicals is unknown.

Physical and Chemical Properties
While a full toxicological profile is not available, some physicochemical properties for CM-352
have been computed.[5] This data is crucial for understanding its basic characteristics.

Property Value Source

Molecular Formula C₂₄H₂₉N₃O₆S PubChem

Molecular Weight 487.6 g/mol PubChem

IUPAC Name

(3R)-N-hydroxy-3-[4-[4-

(methylcarbamoyl)phenoxy]ph

enyl]sulfonyl-8-

azaspiro[4.5]decane-3-

carboxamide

PubChem

Inhibitory Activity
IC₅₀ (MMP-3) = 15 nM; IC₅₀

(MMP-10) = 12 nM
MedChemExpress

Antifibrinolytic Activity EC₅₀ = 0.7 nM MedChemExpress

Data computed by PubChem 2.2 (PubChem release 2025.09.15).[5] Data from

MedChemExpress.[6]

Personal Protective Equipment (PPE)
When handling a substance with unknown hazards, robust personal protective equipment is

mandatory to minimize exposure.[2][3] The following PPE ensemble represents a minimum

requirement and corresponds to OSHA/NIOSH Level C or B protection, depending on the

potential for aerosolization.[7][8][9]
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PPE Category Specification Rationale

Respiratory

NIOSH-approved air-purifying

respirator with appropriate

cartridges for organic vapors

and particulates. A self-

contained breathing apparatus

(SCBA) may be required if

aerosolization is significant or

in case of a large spill.[7][9][10]

Protects against inhalation of

powders or aerosols, which is

a primary route of exposure.

Hand Protection

Double-gloving with chemical-

resistant gloves (e.g., nitrile

inner glove, neoprene or butyl

rubber outer glove).[11]

Provides robust protection

against skin contact and

absorption. Check

manufacturer's glove

compatibility charts.

Eye & Face Protection

Chemical splash goggles

compliant with ANSI Z87.1

standards.[11] A full-face

shield must be worn over the

goggles.[10]

Protects eyes and face from

splashes, which is critical when

working with liquids or creating

solutions.

Body Protection

A chemical-resistant lab coat

or a disposable chemical-

resistant suit.[2]

Prevents contamination of

personal clothing and skin.

Foot Protection
Closed-toe, chemical-resistant

shoes.[12]
Protects feet from spills.

Operational Plan: Handling and Disposal Protocol
A clear, step-by-step protocol must be followed to ensure safety during handling and disposal.

All work with CM-352 must be conducted within a certified chemical fume hood or glove box to

limit exposure.[1][2][3]

Experimental Protocol for Handling CM-352

Preparation and Area Designation:
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Designate a specific area within a certified chemical fume hood for all work with CM-352.

Ensure a chemical spill kit appropriate for unknown hazards is readily accessible.

Cover the work surface with absorbent, disposable bench paper.

Donning PPE:

Put on all required PPE as specified in the table above before entering the designated

handling area.

Handling the Compound (e.g., Weighing and Solubilizing):

Perform all manipulations, including weighing and transfers, within the fume hood to

contain any dust or vapors.

Use tools (spatulas, weighing paper) dedicated to this compound or dispose of them as

hazardous waste after use.

When adding solvents, do so slowly to avoid splashing. Keep containers closed when not

in use.

Decontamination:

After handling is complete, decontaminate all non-disposable equipment and the work

surface within the fume hood. The appropriate decontamination solution will depend on the

solvent used; consult your institution's safety office for guidance.

Wipe down the exterior of all containers of CM-352 before returning them to storage.

Waste Disposal:

Segregation: All waste contaminated with CM-352 (gloves, pipette tips, bench paper,

empty vials) must be segregated at the point of generation.[4] Do not mix this waste with

other chemical waste streams.[1]

Containment: Collect all solid and liquid waste in clearly labeled, sealed, and leak-proof

hazardous waste containers.
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Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name of CM-352, and the accumulation start date.[1] Do not use abbreviations.

[1]

Disposal Request: Arrange for pickup and disposal through your institution's

Environmental Health and Safety (EHS) office. Provide them with all available information

on the compound.[1]

Doffing PPE:

Remove PPE in the correct order to avoid self-contamination (e.g., outer gloves, face

shield, lab coat, inner gloves). Dispose of all single-use PPE as hazardous waste. Wash

hands thoroughly afterward.

Emergency Procedures
In case of accidental exposure or spill, immediate action is critical.

Skin Contact: Immediately remove contaminated clothing and flush the affected skin with

water for at least 15 minutes. Seek immediate medical attention.[11]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[11]

Inhalation: Move the affected person to fresh air. Seek immediate medical attention.[11]

Spill: Treat any spill of a novel compound as a major spill. Evacuate the immediate area,

alert others, and contact your institution's EHS or emergency response team.[11] Do not

attempt to clean it up without specialized training and equipment.

Operational Workflow for Novel Compounds
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Caption: Logical workflow for the safe handling and disposal of a novel research compound like

CM-352.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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